Cas no 1557398-72-7 (1-(but-3-yn-1-yl)-4-ethoxy-2-methylbenzene)

• Product Name: 1-(but-3-yn-1-yl)-4-ethoxy-2-methylbenzene
• CAS No: 1557398-72-7
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5844428
• PubChem ID: 83936649
• Update Time: 2025-11-01

1-(but-3-yn-1-yl)-4-ethoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-4-ethoxy-2-methylbenzene
• EN300-1744409
• 1557398-72-7

• Inchi： 1S/C13H16O/c1-4-6-7-12-8-9-13(14-5-2)10-11(12)3/h1,8-10H,5-7H2,2-3H3
• InChI Key： XXIWNIJPLMZGOA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)CCC#C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(but-3-yn-1-yl)-4-ethoxy-2-methylbenzene

Introduction to 1-(But-3-yn-1-yl)-4-ethoxy-2-methylbenzene (CAS No. 1557398-72-7)

1-(But-3-yn-1-yl)-4-ethoxy-2-methylbenzene, with the CAS number 1557398-72-7, is a unique compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinct molecular structure, which includes a butynyl group, an ethoxy group, and a methyl group attached to a benzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 1-(But-3-yn-1-yl)-4-ethoxy-2-methylbenzene is C₁₂H₁₄O, and its molecular weight is approximately 186.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 4-bromoacetophenone and butynyl bromide. The synthetic route often involves palladium-catalyzed cross-coupling reactions, which are known for their high efficiency and selectivity in forming carbon-carbon bonds.

In the context of pharmaceutical research, 1-(But-3-yn-1-yl)-4-ethoxy-2-methylbenzene has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of bioactive compounds with therapeutic applications. For instance, researchers at the University of California have utilized this compound to synthesize derivatives that exhibit potent anti-inflammatory and anti-cancer activities. These derivatives have been tested in vitro and in vivo, demonstrating significant efficacy in reducing inflammation and inhibiting tumor growth.

Beyond pharmaceuticals, 1-(But-3-yn-1-yl)-4-ethoxy-2-methylbenzene has also found applications in materials science. Its unique structure makes it suitable for the preparation of functional polymers and coatings. For example, scientists at the Massachusetts Institute of Technology (MIT) have developed a series of polymers using this compound as a monomer. These polymers exhibit excellent thermal stability and mechanical strength, making them ideal for use in high-performance materials such as aerospace components and electronic devices.

The physical properties of 1-(But-3-yn-1-yl)-4-ethoxy-2-methylbenzene are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 200°C under standard atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions and processes. Additionally, its low toxicity and environmental impact make it a preferred choice for industrial applications where safety and sustainability are paramount.

In terms of safety and handling, it is important to note that while 1-(But-3-yn-1-yl)-4-ethoxy-2-methylbenzene is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

The ongoing research on 1-(But-3-yinl)-4-ehtoxy-lmethylbenzene continues to uncover new possibilities for its use across various industries. As more studies are conducted, it is likely that additional applications will be discovered, further solidifying its importance in the field of chemistry. Whether used as an intermediate in drug synthesis or as a monomer for advanced materials, this compound represents a valuable addition to the chemist's toolkit.